Cas no 50513-92-3 (3-bromo-4-methyl-2-Piperidinone)

• Product Name: 3-bromo-4-methyl-2-Piperidinone
• CAS No: 50513-92-3
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• CID: 2106053
• Update Time: 2023-11-19

3-bromo-4-methyl-2-Piperidinone Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methyl-2-Piperidinone
• CID 119097739
• 2-Piperidinone, 3-bromo-4-methyl-

• Inchi： 1S/C6H10BrNO/c1-4-2-3-8-6(9)5(4)7/h4-5H,2-3H2,1H3,(H,8,9)
• InChI Key： PPMLVUPBJJEQLI-UHFFFAOYSA-N
• SMILES： BrC1C(NCCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Melting Point: 120 °C
• Boiling Point: 305.1±35.0 °C(Predicted)
• pka: 14.97±0.60(Predicted)